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Compound of Interest

Compound Name: 1-Bromopentadecane-D31

Cat. No.: B1382110 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of 1-Bromopentadecane-D31, a deuterated bromoalkane.

Note: A specific Safety Data Sheet (SDS) for 1-Bromopentadecane-D31 is not readily

available. The following procedures are based on the SDS for the non-deuterated form, 1-

Bromopentadecane, and general best practices for laboratory chemical waste disposal.

Deuterated compounds are typically handled similarly to their non-deuterated counterparts

unless they possess radioactive properties, which is not the case for this compound. Always

consult your institution's specific safety guidelines and the official SDS if one becomes

available.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Chemical safety goggles or eyeglasses.

Hand Protection: Wear appropriate protective gloves.
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Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.

In the event of a spill, immediately alert others in the vicinity. For small spills, absorb the

material with a non-combustible, inert absorbent material such as sand, silica gel, or universal

binder.[1] Collect the absorbed material and place it into a suitable, closed container for

disposal.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Bromopentadecane, the non-

deuterated analogue of 1-Bromopentadecane-D31. This information is critical for assessing its

physical hazards.

Property Value

Molecular Formula C15H31Br

Molecular Weight 291.31 g/mol [2]

Melting Point 17-19 °C[3]

Boiling Point 159-160 °C @ 5 mmHg[3]

Flash Point 110 °C (230 °F) - closed cup[3]

Density 1.005 g/mL at 25 °C[3]

Vapor Density 10.1 (vs air)

Vapor Pressure <1 mmHg (at 20 °C)

Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol is essential for safety and regulatory

compliance.

1. Waste Identification and Classification:

Clearly identify the waste as "1-Bromopentadecane-D31."
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Classify it as a non-halogenated organic waste. While it contains bromine, for disposal

purposes, it is often segregated with other organic solvents. Confirm your institution's

specific waste stream for halogenated compounds.

2. Waste Collection and Segregation:

Collect waste 1-Bromopentadecane-D31 in a dedicated, properly labeled, and chemically

compatible waste container.

Do not mix this waste with other incompatible waste streams, such as strong oxidizing

agents or strong bases.[1]

3. Container Labeling:

Label the waste container clearly and accurately. The label should include:

The full chemical name: "1-Bromopentadecane-D31"

The words "Hazardous Waste"

The primary hazards (e.g., "Combustible Liquid," "Irritant")

The date of accumulation

The name of the generating researcher and laboratory information

4. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

Keep the container tightly closed except when adding waste.

Provide secondary containment to prevent spills from spreading.

5. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional and local regulations for the disposal of chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Bromopentadecane-D31.
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Disposal Workflow for 1-Bromopentadecane-D31

Preparation

Collection & Segregation

Labeling & Storage

Final Disposal

Start: Generation of
1-Bromopentadecane-D31 Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste:
1-Bromopentadecane-D31

Segregate as Non-Halogenated
Organic Waste (or as per
institutional guidelines)

Use a Dedicated and
Compatible Waste Container

Label Container Clearly:
- Chemical Name

- 'Hazardous Waste'
- Hazards

- Date
- Lab Info

Store in a Designated,
Secure, and Ventilated Area
with Secondary Containment

Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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